N-[3-(propionylamino)phenyl]cyclopropanecarboxamide

• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol
• IUPAC Name: N-[3-(propanoylamino)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C13H16N2O2/c1-2-12(16)14-10-4-3-5-11(8-10)15-13(17)9-6-7-9/h3-5,8-9H,2,6-7H2,1H3,(H,14,16)(H,15,17)
• InChI Key: XDELDJDVYXEYQA-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=CC(=C1)NC(=O)C2CC2
• Canonical SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)C2CC2

Description

N-[3-(propionylamino)phenyl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C13H16N2O2 and its molecular weight is 232.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Meta-aminopropionanilide, 13.1 g. (0.08 mole) is dissolved in 200 ml. of a 50/50 v/v mixture of glacial acetic acid and saturated sodium acetate solution. To this solution is added 9.2 g. (0.088 moles) of cyclopropane carbonyl chloride. The chloride is added slowly with adequate stirring and cooling. The product, which crystallizes from the solution, is collected by filtration. The product is consecutively washed with a 5 percent solution of sodium hydroxide, a 5 percent solution of hydrochloric acid and water. After washing, the crystals are dried. There is obtained 15 g. (81 percent of theory) of the title compound, m.p. 185°-186° C.